Cas no 32449-92-6 (D-Glucurono-3,6-lactone)

• Product Name: D-Glucurono-3,6-lactone
• CAS No: 32449-92-6
• MF: C₆H₈O₆
• MW: 176.12
• MDL: MFCD00135622
• CID: 53896
• PubChem ID: 24888207
• Update Time: 2025-09-17

D-Glucurono-3,6-lactone Chemical and Physical Properties

Names and Identifiers

• D-GLUCURONO-3,6-LACTONE
• b-d-anhydroglucuronate
• d-glucurono-gamma-lactone
• d-glucuronq-3,6-lactone
• dicurone
• gamma-glukurolakton
• gamma-lactone,d-g
• lucuronicaci
• glucoxy
• glucurolactone
• glucuron
• glucurone
• glucuronicacidgamma-lactone
• glucuronicacidlactone
• glucurono-6,3-lactone
• glucuronosan
• glycurone
• guronsan
• GLUCURONO-3,6-LACTONE(-D)
• GLUCURONO-GAMMA-LACTONE
• GLUCURONOLACTONE
• D-GLUCURANO-3,6-LACTONE
• D-GLUCURONE
• D-GLUCURONO-1,4-LACTONE
• D(+)-GLUCURONO-3,6-LACTONE
• D(+)-GLUCURONO-6,3-LACTONE
• D-GLUCURONO-6,3-LACTONE
• D(+)-GLUCURONOLACTONE
• D-GLUCURONOLACTONE
• D(+)-GLUCURONIC ACID GAMMA-LACTONE
• D-GLUCURONIC ACID-GAMMA-LACTONE
• D-GLUCURONIC ACID LACTONE
• D-GLUCOFURANOURONO-6,3-LACTONE
• D-GLUCOFURANURONO-6,3-LACTONE
• D(+)GLUCORONIC ACID GAMMA-LACTONE
• D-GLUCORONIC ACID LACTONE
• D-Glucurolactone
• Glucuronolactone CP95
• D-Glucuronolactone,glucurolactone
• D-GLUCURONIC ACID LACTONE CELL CULTURE*T ESTED
• D-GLUCURO-3,6-LACTONE
• D-(+)-Glucoronicacidg-lactone
• D-Glucorono-3,6-lactone
• GLUCUROLACTONUM
• D-glucoronolactone
• Glucuronic acid-g-lactone
• (1R,2R,5R,6R)-2,3,6-trihydroxy-4,8-dioxabicyclo[3.3.0]octan-7-one
• Glucuronic acid lactone (6CI)
• Glucuronic acid, γ-lactone, D- (8CI)
• NSC 656
• GAMMA-GLUCURONOLACTONE
• D-GLUCURONOLACTONE AKA D-GLUCURONIC ACID
• D-Galacturonolactone
• D-(+)-Glucuronic acid γ-lactone
• D-(+)-Glucurono-6.3-lactone
• GLUCURONOLACTONE(P)
• GLUCURONOLACTONE(SH)
• D-GLUCURONO-3
• 6-lactone
• D-(+)-Glucurono-3,6-lactone
• D-(+)-Glucurono-6,3-lactone
• D-glucuronic acid-3-lactone
• D-Glucuronsaeure-3-lacton
• Glucoxyl
• reulatts.s.
• 葡醛内酯
• 葡醛内酯原药粉生产厂家行情价格
• Silicon dioxide
• HY-41982
• Q28529701
• CS-0019952
• D-Glucuronic acid, gamma-lactone
• SCHEMBL28793
• Gluronsan
• Glucuronic acid lactone
• 5-18-05-00033 (Beilstein Handbook Reference)
• XE4Y3016M9
• Glucuronolattone
• (2R)-2-[(2S,3R,4S)-3,4-dihydroxy-5-oxooxolan-2-yl]-2-hydroxyacetaldehyde
• EINECS 251-053-3
• NSC-656
• D-Glucuronicacid,g-lactone
• MFCD00135622
• KS-1361
• NS00013683
• UYUXSRADSPPKRZ-SKNVOMKLSA-N
• BRN 0083595
• CHEBI:18268
• Glucurolactone (INN)
• D-(+)-Glucuronic acid gamma-lactone, >=99%
• D01800
• gamma-Lactone of D-glucofuranuronic acid
• D70547
• Glucurolactona
• 32449-92-6
• Reulatt S.S.
• GLUCUROLACTONE [WHO-DD]
• D-glucofuranuronate gamma-lactone
• gamma-Glukurolakton [Czech]
• Glucurolactonum [INN-Latin]
• (R)-2-((2S,3R,4S)-3,4-dihydroxy-5-oxotetrahydrofuran-2-yl)-2-hydroxyacetaldehyde
• Glucuronolattone [DCIT]
• D-Glucuronic acid, g-lactone
• 6814-06-8
• C02670
• GLUCURONOLACTONE [INCI]
• BCP09805
• Glucurolactona [INN-Spanish]
• Glucuronolactone [JAN]
• .GAMMA-LACTONE OF D-GLUCOFURANURONIC ACID
• AMY8977
• Glucuronic acid-3,6-lactone
• GLUCUROLACTONE [MART.]
• UNII-XE4Y3016M9
• D-(+)-Glucuronic acid gamma-lactone, analytical standard
• D-Glucofuranuronic acid, gamma-lactone
• 00CE759F-D1F9-492E-89F7-B7400A34C72D
• AKOS006341990
• D-GLUCURONOLACTONE [MI]
• Glucuronolactone (JAN)
• Glucurolactone [INN]
• SBI-0654630.0001
• D-Glucurono-3,6-lactone

• MDL： MFCD00135622
• Inchi： InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h1-5,8-10H/t2-,3+,4-,5+/m0/s1
• InChI Key： UYUXSRADSPPKRZ-SKNVOMKLSA-N
• SMILES： C(=O)[C@@H]([C@@H]1[C@@H]([C@@H](C(=O)O1)O)O)O
• BRN： 83595

Computed Properties

• Exact Mass: 176.03200
• Monoisotopic Mass: 176.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: -1.8
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Odorless white crystalline powder
• Density: 1,76 g/cm3
• Melting Point: 172-175 °C (lit.)
• Boiling Point: 488.9℃ at 760 mmHg
• Flash Point: 174.9±17.5 °C
• Refractive Index: 18.5 ° (C=5, H2O)
• Solubility: water: soluble25mg/mL, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 104.06000
• LogP: -2.80660
• Solubility: Soluble in water, slightly soluble in methanol, slightly soluble in ethanol
• Merck: 4467
• Specific Rotation: 19 º (c=10, H2O)
• Optical Activity: [α]24/D +18.8°, c = 8 in H2O

D-Glucurono-3,6-lactone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：LZ8930000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on D-Glucurono-3,6-lactone

D-Glucurono-3,6-lactone (CAS No. 32449-92-6): A Comprehensive Overview in Modern Chemical Biology

D-Glucurono-3,6-lactone, identified by its Chemical Abstracts Service (CAS) number 32449-92-6, is a significant compound in the field of chemical biology and pharmaceutical research. This cyclic ester derivative of glucose has garnered considerable attention due to its unique structural properties and diverse biological activities. The compound belongs to the class of glucuronides, which are crucial in various metabolic and detoxification processes within living organisms.

The molecular structure of D-Glucurono-3,6-lactone consists of a six-membered lactone ring formed by the condensation of the C-3 and C-6 carbonyl groups of D-glucuronic acid. This structural feature imparts remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's ability to undergo ring-opening reactions under specific conditions has been exploited in the development of novel synthetic pathways and drug formulations.

In recent years, D-Glucurono-3,6-lactone has been extensively studied for its potential applications in drug development and therapeutic interventions. One of the most notable areas of research is its role as a precursor in the synthesis of glucuronide conjugates, which are widely used in drug metabolism and excretion. These conjugates play a pivotal role in enhancing the solubility and bioavailability of various therapeutic agents, thereby improving their efficacy.

Recent advancements in chemical biology have highlighted the significance of D-Glucurono-3,6-lactone in modulating cellular signaling pathways. Studies have demonstrated that this compound can interact with specific enzymes and receptors, influencing processes such as inflammation, oxidative stress, and apoptosis. These findings have opened new avenues for developing targeted therapies against various chronic diseases.

The pharmacological potential of D-Glucurono-3,6-lactone has also been explored in the context of anti-inflammatory and antioxidant therapies. Research indicates that it can inhibit the activity of pro-inflammatory cytokines and reduce oxidative damage by scavenging reactive oxygen species. These properties make it a promising candidate for treating conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

Moreover, the structural versatility of D-Glucurono-3,6-lactone has enabled its incorporation into various drug delivery systems. Nanoparticle-based formulations loaded with this compound have shown enhanced stability and controlled release profiles, improving therapeutic outcomes. Additionally, its biodegradable nature makes it an environmentally friendly option for sustainable pharmaceutical applications.

In conclusion, D-Glucurono-3,6-lactone (CAS No. 32449-92-6) represents a fascinating compound with broad implications in chemical biology and pharmaceutical science. Its unique structural features, coupled with its diverse biological activities, position it as a key player in the development of novel therapeutic strategies. As research continues to uncover new applications for this compound, its significance in modern medicine is expected to grow further.